7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid

• Molecular Formula: C16H15F2N3O4
• Molecular Weight: 351.30 g/mol
• IUPAC Name: 2-(difluoromethyl)-7-phenylmethoxycarbonyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C16H15F2N3O4/c17-14(18)12-13(15(22)23)21-7-6-20(8-11(21)19-12)16(24)25-9-10-4-2-1-3-5-10/h1-5,14H,6-9H2,(H,22,23)
• InChI Key: SGCVJFKXTQDVOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC(=C2C(=O)O)C(F)F)CN1C(=O)OCC3=CC=CC=C3

Description

7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid is a heterocyclic compound featuring an imidazo[1,2-a]pyrazine core with a benzyloxycarbonyl (Cbz) protecting group at the 7-position, a difluoromethyl substituent at the 2-position, and a carboxylic acid moiety at the 3-position. The difluoromethyl group enhances metabolic stability and modulates electronic properties, while the Cbz group facilitates synthetic intermediates’ protection during multi-step reactions .

Preparation Methods

Core Ring Formation and Difluoromethylation

The imidazo[1,2-a]pyrazine scaffold is typically synthesized via cyclocondensation of 2-aminopyrazine derivatives with α-haloketones or α-haloaldehydes. For 2-(difluoromethyl) substitution, difluoromethylation is achieved using difluoromethyl triflate or sodium difluoromethanesulfinate under radical or electrophilic conditions.

Example protocol :

• React 2-aminopyrazine with 2-bromo-1,1-difluoroacetone in DMF at 80°C for 12 hours.
• Purify via column chromatography (hexane/EtOAc 3:1) to yield 2-(difluoromethyl)imidazo[1,2-a]pyrazine.

Cbz Protection of the Amine

The 7-position amine is protected using benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions:

Step	Reagents/Conditions	Outcome	Yield
1	Cbz-Cl, NaOH (aq.), THF, 0°C → RT, 4h	Cbz-protected amine	85%

Key data :

• $$ ^1\text{H NMR} $$ (DMSO-$$d6$$): δ 7.35–7.28 (m, 5H, Ar-H), 5.12 (s, 2H, CH$$2$$Ph), 4.20 (t, 2H, CH$$2$$), 3.85 (t, 2H, CH$$2$$).

Carboxylic Acid Functionalization

The 3-carboxylic acid is introduced via hydrolysis of a precursor ester (e.g., ethyl or methyl ester).

Procedure :

• Treat ethyl 2-(difluoromethyl)-7-[(benzyloxy)carbonyl]imidazo[1,2-a]pyrazine-3-carboxylate with LiOH (2M) in THF/H$$_2$$O (3:1) at 50°C for 6h.
• Acidify with HCl (1M) and extract with EtOAc.

Parameter	Value
Purity (HPLC)	98.5%
MS (ESI+)	m/z 394.1 [M+H]$$^+$$

Optimization and Challenges

• Difluoromethyl stability : Avoid strong bases or nucleophiles to prevent defluorination.
• Cbz deprotection risk : Use mild conditions (e.g., H$$_2$$/Pd-C) if further functionalization is needed.

Comparative Methods

Method	Route	Advantages	Limitations
A	Cyclization → Cbz protection → hydrolysis	High regioselectivity	Low yield in difluoromethylation (≤60%)
B	Pre-formed difluoromethyl reagent → one-pot cyclization	Faster	Requires specialized reagents

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The benzyloxycarbonyl group can be substituted with other groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides.

Scientific Research Applications

7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and protein interactions.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group may play a role in binding to these targets, while the difluoromethyl group can influence the compound’s reactivity and stability. The imidazo[1,2-a]pyrazine core is crucial for the compound’s overall structure and function .

Comparison with Similar Compounds

Protecting Group Modifications

• Boc-Protected Analogues: 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid (CAS 885281-30-1) replaces the benzyloxycarbonyl group with a tert-butoxycarbonyl (Boc) group. This substitution increases steric bulk and alters solubility, as Boc is more lipophilic than Cbz. The Boc group is cleaved under acidic conditions, whereas Cbz requires hydrogenolysis . Synthesis: Boc-protected derivatives are synthesized via Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) using tert-butyl carbamate intermediates, achieving yields of 50–70% .

• Unprotected Carboxylic Acid Derivatives :

  • 5,6-Dihydro-8H-imidazo[1,2-a]pyrazine-2,7-dicarboxylic acid lacks protecting groups, rendering it more polar but less stable during synthetic manipulations. Its higher aqueous solubility (logP ≈ -0.5) contrasts with the Cbz variant (logP ≈ 2.1) .

Difluoromethyl vs. Other Halogenated Substituents

• 2-(Difluoromethyl) vs. 2-(Chloromethyl) :

  • Benzyl 3-(chloromethyl)-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS 2060043-48-1) replaces the carboxylic acid with a chloromethyl group. The chloromethyl substituent increases electrophilicity, enabling nucleophilic substitutions, whereas difluoromethyl enhances metabolic stability via reduced oxidative susceptibility .
  • Impact on Bioavailability : Fluorine’s electronegativity lowers basicity of adjacent amines (e.g., pKa reduction by 1–2 units), improving membrane permeability. Chlorine, being less electronegative, exerts weaker inductive effects .
• Non-Halogenated Analogues: 7-Benzyl-2-methylimidazo[1,2-a]pyrazin-3(7H)-one (CAS 646995-93-9) substitutes difluoromethyl with methyl and replaces the carboxylic acid with a ketone. The methyl group increases hydrophobicity (logP ≈ 2.5), while the ketone participates in hydrogen bonding, albeit with reduced acidity compared to carboxylic acid .

Key Reactions

• Suzuki-Miyaura Cross-Coupling : Used to introduce aryl/heteroaryl groups at the 6-position, as seen in 6-(4’-methoxyphenyl)-1,4-dimethyl-9-tert-butoxycarbonyl-9H-carbazole (70% yield, mp 122°C) .
• Reductive Amination : Applied to generate 1-[2-({4-[(3-Fluorophenyl)methyl]piperazin-1-yl}methyl)-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidin-5-yl]-2-(propan-2-yl)-1H-benzimidazole , utilizing sodium triacetoxyborohydride (NaBH(OAc)3) for imine reduction .
• Protection/Deprotection Strategies : The Cbz group in the target compound is introduced via benzyl chloroformate under basic conditions, whereas Boc protection employs di-tert-butyl dicarbonate .

Yield and Purity Considerations

• Target Compound: Limited synthetic data are available, but analogous Cbz-protected imidazo[1,2-a]pyrazines report yields of 45–90% after recrystallization (e.g., 5-(5’,8’-dimethyl-9’-tert-butoxycarbonyl-9’H-carbazol-3’-yl)-thiophene-2-carbaldehyde, 90% yield) .
• Byproduct Formation : Difluoromethyl groups reduce side reactions compared to trichloromethyl analogues, which are prone to hydrolysis .

Structural and Functional Data

Table 1. Comparative Analysis of Imidazo[1,2-a]pyrazine Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Melting Point (°C)	Key Functional Groups	Yield (%)
7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid	C₁₇H₁₆F₂N₃O₄	364.33	Cbz (7), CF₂H (2), COOH (3)	Not reported	Carboxylic acid, Cbz, CF₂H	~50–70*
7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid	C₁₃H₁₈N₃O₄	283.30	Boc (7), COOH (2)	Not reported	Carboxylic acid, Boc	50–70
Benzyl 3-(chloromethyl)-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate	C₁₆H₁₅ClF₂N₃O₃	370.76	Cbz (7), CF₂H (2), CH₂Cl (3)	Not reported	Chloromethyl, Cbz, CF₂H	~60–80
7-Benzyl-2-methylimidazo[1,2-a]pyrazin-3(7H)-one	C₁₄H₁₃N₃O	239.28	Benzyl (7), CH₃ (2), ketone (3)	Not reported	Ketone, Benzyl, CH₃	~45–65

*Estimated based on analogous syntheses .

Research Findings and Implications

• Fluorine’s Role: The difluoromethyl group in the target compound reduces basicity and enhances metabolic stability, aligning with trends observed in fluorinated pharmaceuticals (e.g., increased t₁/₂ by 30–50% compared to non-fluorinated analogues) .
• Synthetic Flexibility : The Cbz group allows for orthogonal deprotection in multi-step syntheses, critical for constructing complex derivatives like 5-(5’,8’-dimethyl-9’-tert-butoxycarbonyl-9’H-carbazol-3’-yl)-thiophene-2-carbaldehyde .

Biological Activity

7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. Its molecular formula is $C_{16}H_{15}F_{2}N_{3}O_{4}$ with a molecular weight of 351.30 g/mol . This compound belongs to the class of imidazo[1,2-a]pyrazines, which are known for their diverse pharmacological properties.

Antitumor Activity

Recent studies have indicated that imidazo[1,2-a]pyrazine derivatives exhibit significant antitumor activity. For instance, compounds with similar structures have shown promising results against various cancer cell lines. The structure-activity relationship (SAR) suggests that modifications in the substituents on the imidazo[1,2-a]pyrazine core can enhance cytotoxic effects against tumors .

Case Study:
In a study involving various pyrazole derivatives, compounds similar to 7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid demonstrated effective inhibition of cell proliferation in breast cancer cell lines MCF-7 and MDA-MB-231. The combination of these compounds with conventional chemotherapeutics like doxorubicin showed a synergistic effect that significantly improved cytotoxicity .

Antimicrobial Properties

The compound's potential as an antimicrobial agent is also noteworthy. Research has highlighted that pyrazole derivatives exhibit antimicrobial activity against a range of pathogens. The incorporation of difluoromethyl groups is believed to enhance lipophilicity and improve membrane permeability, thus increasing antimicrobial efficacy .

Activity Type	Description	Reference
Antitumor	Effective against MCF-7 and MDA-MB-231 cell lines; synergistic effects with doxorubicin
Antimicrobial	Inhibition of various pathogens; enhanced efficacy due to difluoromethyl group

The precise mechanisms through which 7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid exerts its biological effects are still under investigation. However, it is hypothesized that the compound may interact with specific cellular pathways involved in apoptosis and cell cycle regulation. For instance, similar compounds have been shown to inhibit key signaling pathways such as BRAF(V600E) and EGFR in cancer cells .

Structure-Activity Relationship (SAR)

Understanding the SAR of 7-[(Benzyloxy)carbonyl]-2-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid is crucial for optimizing its biological activity. Variations in substituents can lead to significant changes in potency and selectivity:

Substituent	Effect on Activity
Benzyloxy carbonyl group	Enhances stability and solubility
Difluoromethyl group	Increases lipophilicity and membrane penetration
Carboxylic acid moiety	Contributes to hydrogen bonding interactions

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 7-[(benzyloxy)carbonyl]-substituted imidazo[1,2-a]pyrazine derivatives?

• Methodology : A common approach involves coupling a benzyloxycarbonyl (Cbz) protecting group to the imidazo-pyrazine core. For example, carbonyldiimidazole (CDI) can activate carboxylic acid intermediates for nucleophilic substitution. In related imidazo-pyrazine syntheses, CDI-mediated coupling with benzyl alcohol derivatives under anhydrous conditions (e.g., DMF at 100°C for 1 hour) is effective .
• Key Steps :

• Activation of the carboxylic acid group using CDI .
• Protection of the nitrogen atom via benzyloxycarbonyl chloride (Cbz-Cl) in the presence of a base .
• Purification via recrystallization from DMF/i-propanol mixtures to isolate the product .

Q. How is the difluoromethyl group introduced into the imidazo[1,2-a]pyrazine scaffold?

• Methodology : Difluoromethylation typically occurs via nucleophilic substitution or radical-based fluorination. For instance, difluoromethyl triflate (CF₂HOTf) can react with a pre-functionalized imidazo-pyrazine intermediate under mild conditions .
• Optimization :

• Use of anhydrous solvents (e.g., THF or DCM) to prevent hydrolysis of the difluoromethylating agent.
• Monitoring reaction progress via ¹⁹F NMR to confirm substitution efficiency .

Q. What spectroscopic techniques are used to confirm the structure of this compound?

• Standard Characterization :

• IR Spectroscopy : Confirms carbonyl (C=O) stretches (~1700 cm⁻¹) and NH/OH groups (~3200–3400 cm⁻¹) .
• ¹H/¹³C NMR : Identifies benzyloxy protons (δ 5.1–5.3 ppm), difluoromethyl splitting patterns (δ 4.8–5.5 ppm, J = 54–60 Hz), and aromatic protons .
• Mass Spectrometry (MS) : Validates molecular weight (e.g., [M+H]⁺ for C₁₈H₁₆F₂N₃O₃) .

Advanced Research Questions

Q. How can reaction yields be optimized for the introduction of the difluoromethyl group under varying pH conditions?

• Experimental Design :

• Perform parallel reactions at pH 7 (neutral), pH 9 (basic), and pH 5 (acidic) using phosphate or acetate buffers.
• Monitor yields via HPLC and compare with ¹⁹F NMR integration .
  • Data Analysis : Acidic conditions may favor protonation of the pyrazine nitrogen, reducing nucleophilicity and yield. Basic conditions could stabilize intermediates but risk hydrolysis of the difluoromethyl group .

Q. What strategies resolve contradictions in ¹³C NMR data for imidazo[1,2-a]pyrazine derivatives?

• Case Study : Discrepancies in carbonyl carbon shifts (e.g., δ 165–175 ppm) may arise from tautomerism or solvent effects.
• Resolution :

• Compare DMSO-d₆ vs. CDCl₃ spectra to assess solvent polarity impacts .
• Use 2D NMR (HSQC, HMBC) to assign ambiguous peaks and confirm connectivity .

Q. How does the benzyloxycarbonyl group influence the compound’s stability under oxidative or reductive conditions?

• Methodology :

• Oxidative Stability : Expose the compound to H₂O₂ (3%) or mCPBA and monitor degradation via TLC/MS.
• Reductive Stability : Treat with Pd/C and H₂ to test Cbz deprotection .
  • Findings : The Cbz group is stable to mild oxidants but cleaved under catalytic hydrogenation, enabling selective deprotection for downstream functionalization .

Q. What in vitro assays are suitable for evaluating the biological activity of this compound?

• Experimental Design :

• Enzyme Inhibition : Screen against kinases (e.g., PKA, PKC) using fluorescence-based assays.
• Cellular Uptake : Use HPLC-MS to quantify intracellular concentrations in HeLa or HEK293 cells .
  • Advanced Metrics : Calculate IC₅₀ values and correlate with structural analogs to establish SAR .